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  3. methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-4,5-dioxo-1-(2-phenylethyl)pyrrolidin-2-yl]benzoate
methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-4,5-dioxo-1-(2-phenylethyl)pyrrolidin-2-yl]benzoate methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-4,5-dioxo-1-(2-phenylethyl)pyrrolidin-2-yl]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0721891
InChI: InChI=1S/C29H25NO7/c1-35-29(34)20-9-7-19(8-10-20)25-24(26(31)21-11-12-22-23(17-21)37-16-15-36-22)27(32)28(33)30(25)14-13-18-5-3-2-4-6-18/h2-12,17,25,31H,13-16H2,1H3/b26-24+
SMILES: COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CCC5=CC=CC=C5
Molecular Formula: C29H25NO7
Molecular Weight: 499.5 g/mol

methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-4,5-dioxo-1-(2-phenylethyl)pyrrolidin-2-yl]benzoate

CAS No.:

Cat. No.: VC0721891

Molecular Formula: C29H25NO7

Molecular Weight: 499.5 g/mol

* For research use only. Not for human or veterinary use.

methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-4,5-dioxo-1-(2-phenylethyl)pyrrolidin-2-yl]benzoate -

Specification

Molecular Formula C29H25NO7
Molecular Weight 499.5 g/mol
IUPAC Name methyl 4-[(3E)-3-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-4,5-dioxo-1-(2-phenylethyl)pyrrolidin-2-yl]benzoate
Standard InChI InChI=1S/C29H25NO7/c1-35-29(34)20-9-7-19(8-10-20)25-24(26(31)21-11-12-22-23(17-21)37-16-15-36-22)27(32)28(33)30(25)14-13-18-5-3-2-4-6-18/h2-12,17,25,31H,13-16H2,1H3/b26-24+
Standard InChI Key QGFSAFNOPSEDQI-SHHOIMCASA-N
Isomeric SMILES COC(=O)C1=CC=C(C=C1)C2/C(=C(/C3=CC4=C(C=C3)OCCO4)\O)/C(=O)C(=O)N2CCC5=CC=CC=C5
SMILES COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CCC5=CC=CC=C5
Canonical SMILES COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CCC5=CC=CC=C5

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